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Compound of Interest

Compound Name: Iodomethyl methyl ether

Cat. No.: B079887 Get Quote

Technical Support Center: Iodomethyl Methyl
Ether
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of Iodomethyl methyl ether.

Frequently Asked Questions (FAQs)
Q1: What is Iodomethyl methyl ether and what is its primary application in research?

Iodomethyl methyl ether (CH₃OCH₂I) is a haloether primarily used as a potent

methoxymethylating agent in organic synthesis. It readily reacts with nucleophiles such as

alcohols, amines, and thiols to introduce the methoxymethyl (MOM) protecting group. This

protecting group is valuable in multi-step syntheses as it is stable under various conditions but

can be removed under specific acidic conditions.

Q2: What are the main hazards associated with Iodomethyl methyl ether?

Iodomethyl methyl ether is a hazardous substance that requires careful handling. The

primary hazards include:

High Flammability: It is a flammable liquid and vapor.

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.
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Corrosivity: It causes severe skin burns and eye damage.

Suspected Carcinogen: It is suspected of causing cancer.

Q3: What are the proper storage conditions for Iodomethyl methyl ether?

To ensure stability and safety, Iodomethyl methyl ether should be stored in a cool, dry, well-

ventilated area, away from heat, sparks, and open flames. It is recommended to store it under

an inert atmosphere (e.g., nitrogen or argon) and protected from light. The recommended

storage temperature is typically between 2-8°C. The container should be kept tightly closed.

Q4: What personal protective equipment (PPE) is required when handling Iodomethyl methyl
ether?

Appropriate PPE is crucial to minimize exposure. This includes:

Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used, especially when working outside of a fume hood or when

vapors/aerosols may be generated.

Q5: How should I properly dispose of Iodomethyl methyl ether waste?

Iodomethyl methyl ether waste is considered hazardous and must be disposed of according

to local, state, and federal regulations. Collect the waste in a designated, properly labeled, and

sealed container. Do not dispose of it down the drain. Consult with your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Troubleshooting Guides for Experiments
This section addresses common issues encountered during nucleophilic substitution reactions

involving Iodomethyl methyl ether.
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Issue Potential Cause Troubleshooting Steps

Low or No Product Yield Degraded Starting Material

Check the purity of Iodomethyl

methyl ether before use, as it

can degrade over time,

especially when exposed to

light and heat. If degradation is

suspected, consider purifying it

or using a fresh batch.[1]

Poor Nucleophilicity

The chosen nucleophile may

not be strong enough.

Consider using a stronger

nucleophile or adding a non-

nucleophilic base (e.g.,

diisopropylethylamine - DIPEA)

to deprotonate the nucleophile

and increase its reactivity.[1]

Inappropriate Solvent

Protic solvents can solvate the

nucleophile, reducing its

reactivity. Use a polar aprotic

solvent such as

dimethylformamide (DMF) or

acetonitrile (ACN) to enhance

the reaction rate.[1]

Insufficient Reaction Time or

Temperature

Monitor the reaction progress

using thin-layer

chromatography (TLC). If the

reaction is sluggish, a

moderate increase in

temperature may be

necessary. However, be

cautious of potential side

reactions at higher

temperatures.[1]

Formation of Multiple Products Over-alkylation of Nucleophile This is common with primary

amines, which can undergo
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double alkylation. To minimize

this, use a slight excess of the

amine nucleophile relative to

the Iodomethyl methyl ether.[1]

Elimination Reactions

Strongly basic nucleophiles

can promote elimination

reactions. If possible, use a

less basic nucleophile or

maintain a lower reaction

temperature, as substitution is

generally favored at lower

temperatures.[1]

Reaction Mixture Turns Dark Decomposition of Reagent

The formation of dark-colored

impurities is often due to the

release of iodine (I₂) upon

decomposition of the

Iodomethyl methyl ether.[2]

Minimize exposure to light and

heat during the reaction and

work-up.[2]

Quantitative Data Summary
The following tables provide a summary of key quantitative data for Iodomethyl methyl ether.

Physical and Chemical Properties
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Property Value

Molecular Formula C₂H₅IO

Molecular Weight 171.96 g/mol

Density 2.03 g/mL at 25 °C

Boiling Point 39 °C at 20 mmHg

Refractive Index n20/D 1.546

Solubility Soluble in organic solvents

Safety and Hazard Data

Parameter Value

Flash Point 22 °C (71.6 °F) - closed cup

Hazard Classifications

Flammable Liquid 2, Acute Toxicity 3 (Oral,

Dermal, Inhalation), Skin Corrosion 1B,

Carcinogenicity 2, Eye Damage 1

Signal Word Danger

Experimental Protocols
Methoxymethylation of a Primary Alcohol

This protocol describes a general procedure for the protection of a primary alcohol using

Iodomethyl methyl ether.

Materials:

Primary alcohol

Iodomethyl methyl ether

Diisopropylethylamine (DIPEA)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b079887?utm_src=pdf-body
https://www.benchchem.com/product/b079887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous polar aprotic solvent (e.g., DMF or ACN)

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Round-bottom flask

Magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon)

Syringes

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve the primary alcohol in the

anhydrous solvent.

Add diisopropylethylamine (DIPEA) (typically 1.5 equivalents) to the solution.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add Iodomethyl methyl ether (typically 1.2 equivalents) to the stirred solution.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed, as monitored by TLC.

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography.
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Visualizations
Logical Workflow for Handling Iodomethyl Methyl Ether
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Caption: Workflow for the safe handling of Iodomethyl methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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